Cas no 1396680-06-0 (2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-(2-methoxyphenyl)methylacetamide)

• Product Name: 2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-(2-methoxyphenyl)methylacetamide
• CAS No: 1396680-06-0
• MF: C₂₀H₂₃N₃O₂S
• MW: 369.480523347855
• CID: 5955155
• PubChem ID: 71790344
• Update Time: 2025-10-29

2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-(2-methoxyphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-(2-methoxyphenyl)methylacetamide
• 2-[(4,7-dimethyl-1,3-benzothiazol-2-yl)-methylamino]-N-[(2-methoxyphenyl)methyl]acetamide
• 2-[(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino]-N-[(2-methoxyphenyl)methyl]acetamide
• F6225-0838
• AKOS024540218
• VU0537882-1
• 2-((4,7-dimethylbenzo[d]thiazol-2-yl)(methyl)amino)-N-(2-methoxybenzyl)acetamide
• 1396680-06-0

• Inchi： 1S/C20H23N3O2S/c1-13-9-10-14(2)19-18(13)22-20(26-19)23(3)12-17(24)21-11-15-7-5-6-8-16(15)25-4/h5-10H,11-12H2,1-4H3,(H,21,24)
• InChI Key： JGIJJBNSXCYKFJ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1OC)(=O)CN(C1=NC2=C(C)C=CC(C)=C2S1)C

Computed Properties

• Exact Mass: 369.15109816g/mol
• Monoisotopic Mass: 369.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 82.7Ų

Additional information on 2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-(2-methoxyphenyl)methylacetamide

Professional Introduction to Compound with CAS No. 1396680-06-0 and Product Name: 2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-(2-methoxyphenyl)methylacetamide

The compound with the CAS number 1396680-06-0 and the product name 2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-(2-methoxyphenyl)methylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The benzothiazole core, a key structural motif in this molecule, is well-documented for its role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, the pharmaceutical industry has witnessed a surge in the development of heterocyclic compounds, particularly those incorporating benzothiazole derivatives. These compounds are valued for their ability to interact with biological targets in unique ways, often leading to high selectivity and efficacy. The presence of multiple functional groups in 2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-(2-methoxyphenyl)methylacetamide enhances its potential as a lead compound for drug discovery. Specifically, the combination of a methylamino group and a methoxyphenyl moiety introduces specific electronic and steric properties that can modulate binding affinity to biological receptors.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, benzothiazole derivatives have been extensively studied for their activity against various enzymatic targets. The 4,7-dimethyl substitution pattern on the benzothiazole ring not only stabilizes the molecule but also influences its electronic properties, making it an attractive scaffold for further derivatization. This has led to numerous synthetic efforts aimed at optimizing the pharmacokinetic and pharmacodynamic profiles of these compounds.

The methylamino-N-(2-methoxyphenyl)methylacetamide moiety is particularly noteworthy as it introduces both lipophilic and hydrophilic interactions into the molecule. This balance is crucial for achieving optimal solubility and membrane permeability, which are essential for drug delivery systems. Recent computational studies have suggested that this particular arrangement of functional groups can enhance binding interactions with target proteins by optimizing both enthalpic and entropic contributions.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in designing novel therapeutics. The compound under discussion exemplifies this principle by demonstrating how strategic modifications can lead to enhanced biological activity. For example, modifications at the 4,7-dimethyl-1,3-benzothiazol-2-yl core have been shown to significantly alter the compound's interaction with biological targets. These findings underscore the need for detailed structural analysis when developing new drug candidates.

In addition to its structural features, 2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-(2-methoxyphenyl)methylacetamide has shown promise in preclinical studies. These studies have indicated that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and reasonable metabolic stability. Such characteristics are critical for advancing a drug candidate into clinical trials. Furthermore, preliminary toxicity studies have not revealed any significant adverse effects at relevant doses, suggesting that it may be suitable for further development.

The synthesis of this compound involves multiple steps that highlight the expertise required in modern pharmaceutical chemistry. Key synthetic strategies include condensation reactions followed by functional group transformations to introduce the desired substituents. The use of advanced catalytic systems has enabled more efficient and scalable production processes. These advancements are essential for ensuring that promising drug candidates like this one can be produced in sufficient quantities for clinical trials and commercialization.

Looking ahead, the future development of 2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-(2-methoxyphenyl)methylacetamide will likely involve further optimization of its chemical structure to enhance its therapeutic potential. This may include exploring new synthetic pathways or incorporating additional functional groups to improve selectivity or reduce side effects. Collaborative efforts between academic researchers and industry scientists will be crucial in driving these developments forward.

The broader significance of this compound lies in its contribution to the growing library of benzothiazole derivatives being evaluated for various therapeutic applications. As our understanding of biological mechanisms continues to evolve, so too will our ability to design molecules that interact with these pathways in novel ways. The compound described here represents a valuable tool in this ongoing effort to develop safer and more effective treatments for human diseases.